N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide

• IUPAC Name: N-[3-chloro-4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C17H18ClN3O2S/c1-12(22)19-13-4-5-15(14(18)11-13)20-6-8-21(9-7-20)17(23)16-3-2-10-24-16/h2-5,10-11H,6-9H2,1H3,(H,19,22)
• InChI Key: QYHWGQNKHWBFHN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CS3)Cl
• Molecular Formula: C17H18ClN3O2S
• Molecular Weight: 363.9 g/mol

Description

N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide, also known as TPCA-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. TPCA-1 has been shown to inhibit the activity of the transcription factor nuclear factor-kappaB (NF-κB), which plays a critical role in regulating the immune response and inflammation.

Mechanism of Action

N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide inhibits the activity of the IKKβ kinase, which is responsible for the phosphorylation and activation of the NF-κB transcription factor. By inhibiting IKKβ, this compound prevents the activation of NF-κB and downstream signaling pathways that promote inflammation and cell survival.
Biochemical and Physiological Effects:
In addition to its effects on NF-κB activity, this compound has been shown to have other biochemical and physiological effects. This compound has been shown to inhibit the activity of the protein kinase CK2, which plays a role in cell proliferation and survival. This compound has also been shown to inhibit the activity of the serine-threonine kinase PIM1, which is involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. This compound has been extensively studied and has a well-characterized mechanism of action. However, this compound also has some limitations. It has been shown to have off-target effects on other kinases, which can complicate interpretation of experimental results. This compound also has limited solubility in aqueous solutions, which can make it difficult to use in certain experimental systems.

Future Directions

There are several future directions for the study of N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide. One area of research is the development of more potent and selective inhibitors of IKKβ and NF-κB. Another area of research is the identification of biomarkers that can predict response to this compound treatment in cancer and other diseases. Additionally, this compound could be used in combination with other therapies to enhance their effectiveness. Overall, this compound has significant potential as a therapeutic agent for the treatment of cancer and other diseases, and further research is needed to fully understand its mechanisms of action and potential clinical applications.

Scientific Research Applications

N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory bowel disease, and rheumatoid arthritis. In cancer, NF-κB is often overactivated, leading to increased cell proliferation and survival. This compound has been shown to inhibit NF-κB activity and induce apoptosis in cancer cells. In inflammatory bowel disease and rheumatoid arthritis, this compound has been shown to reduce inflammation and improve disease symptoms in animal models.